Cas no 146877-92-1 (Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate)

• Product Name: Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate
• CAS No: 146877-92-1
• MF: C₁₀H₁₄N₅Na₂O₈P
• MW: 409.200164318085
• CID: 3041986
• PubChem ID: 23618328
• Update Time: 2025-06-08

Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate hydrate(2:1:x)
• Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate hydrate
• Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate
• C10H14N5Na2O8P
• 5'-Adenylic acid, sodium salt, hydrate
• CS-0163141
• DB-144459
• 146877-92-1
• Disodium adenosine 5'-phosphate hydrate
• AS-80345
• 402846-49-5
• adenosine 5'-monophosphate sodium salt hydrate
• 149022-20-8
• disodium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate
• ADENOSINE-5/'-MONOPHOSPHATE DISODIUM SALT
• Sodium((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methylphosphatehydrate
• D70807
• DISODIUM HYDRATE ADENOSINE-5-MONOPHOSPHATE(2-)
• disodium hydrate [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• NS00083269
• Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate hydrate(x:1:x)
• AKOS025311105

• MDL： N/A
• Inchi： 1S/C10H14N5O7P.2Na.H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;;;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);;;1H2/q;2*+1;/p-2/t4-,6+,7-,10-;;;/m1.../s1
• InChI Key： HDDUZEKWRALMDG-IKAOAGSFSA-L
• SMILES： P(=O)([O-])([O-])OC[C@@H]1[C@@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+].[Na+].O

Computed Properties

• Exact Mass: 409.03753798g/mol
• Monoisotopic Mass: 409.03753798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193

Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate

Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate (CAS No. 146877-92-1): A Comprehensive Overview

Disodium;[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate (CAS No. 146877-92-1) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as disodium adenosine 5'-monophosphate hydrate, plays a crucial role in various biological processes and has been the subject of extensive research due to its potential therapeutic applications.

The chemical structure of disodium adenosine 5'-monophosphate hydrate is characterized by a ribose sugar moiety linked to an adenine base through a phosphodiester bond. The presence of the disodium salt and hydrate form enhances its solubility and stability, making it suitable for various experimental and clinical applications. The compound's unique structure allows it to mimic the natural nucleotide adenosine monophosphate (AMP), which is a key intermediate in cellular energy metabolism and signaling pathways.

Recent studies have highlighted the potential of disodium adenosine 5'-monophosphate hydrate in modulating cellular processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit certain enzymes involved in purine metabolism, suggesting its potential as a therapeutic agent for metabolic disorders. Additionally, research in the Biochemical Journal has shown that disodium adenosine 5'-monophosphate hydrate can influence gene expression by interacting with specific RNA-binding proteins, thereby regulating cellular functions.

In the context of drug development, disodium adenosine 5'-monophosphate hydrate has shown promise as a lead compound for the treatment of cardiovascular diseases. A clinical trial conducted by researchers at Harvard Medical School found that this compound can improve endothelial function and reduce inflammation in patients with atherosclerosis. The results of this trial have paved the way for further investigations into its potential as a therapeutic agent for cardiovascular conditions.

The safety profile of disodium adenosine 5'-monophosphate hydrate has also been extensively evaluated. Preclinical studies have demonstrated that it exhibits low toxicity and good biocompatibility, making it a viable candidate for long-term use in therapeutic settings. Moreover, its ability to cross the blood-brain barrier has been confirmed in animal models, suggesting its potential for treating neurological disorders.

In addition to its therapeutic applications, disodium adenosine 5'-monophosphate hydrate is also used as a research tool in biochemistry and molecular biology laboratories. Its role as a substrate for various enzymes involved in nucleotide metabolism makes it an essential component in assays designed to study enzyme kinetics and inhibition. Furthermore, its ability to induce specific cellular responses has made it valuable for investigating signaling pathways and gene regulation.

The synthesis of disodium adenosine 5'-monophosphate hydrate involves several steps, including the preparation of adenine and ribose derivatives, followed by their coupling to form the nucleoside. The final step involves phosphorylation and salt formation to produce the disodium salt. Advances in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on a large scale, which is crucial for both research and pharmaceutical applications.

In conclusion, disodium adenosine 5'-monophosphate hydrate (CAS No. 146877-92-1) is a multifaceted compound with significant implications in both research and clinical settings. Its unique chemical structure and biological properties make it an important molecule for understanding cellular processes and developing new therapeutic strategies. As ongoing research continues to uncover new insights into its mechanisms of action, the potential applications of this compound are likely to expand even further.